69-74-9

Cytarabine hydrochloride

In Stock

• CAS RN:
• 69-74-9

• Formula:
• C9H14ClN3O5

• InChI:
• InChI=1S/C9H13N3O5.ClH/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8;/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16);1H/t4-,6-,7+,8-;/m1./s1

• InChIKey:
• KCURWTAZOZXKSJ-JBMRGDGGSA-N

• Cytarabine Hydrochloride is the hydrochloride form of cytarabine, an antimetabolite analogue of cytidine with a modified sugar moiety (arabinose instead of ribose). Cytarabine is converted to the triphosphate form within the cell and then competes with cytidine for incorporation into DNA. Because the arabinose sugar sterically hinders the rotation of the molecule within DNA, DNA replication ceases, specifically during the S phase of the cell cycle. This agent also inhibits DNA polymerase, resulting in a decrease in DNA replication and repair.
  Crystals (from aqueous ethanol) or fluffy white powder. (NTP, 1992)
  A pyrimidine nucleoside analog that is used mainly in the treatment of leukemia, especially acute non-lymphoblastic leukemia. Cytarabine is an antimetabolite antineoplastic agent that inhibits the synthesis of DNA. Its actions are specific for the S phase of the ce...

4-(Methylamino)pent-3-en-2-one

In Stock

• CAS RN:
• 869-74-9

• Formula:
• C6H11NO

• InChI:
• InChI=1S/C6H11NO/c1-5(7-3)4-6(2)8/h4,7H,1-3H3/b5-4+

• InChIKey:
• FNMKFVXIVPDFBL-SNAWJCMRSA-N

• 4-(Methylamino)pent-3-en-2-one is a useful research compound. Its molecular formula is C6H11NO and its molecular weight is 113.16 g/mol. The purity is usually 95%.

3,3-Dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid

In Stock

• CAS RN:
• 469-74-9

• Formula:
• C10H14O3

• InChI:
• InChI=1S/C10H14O3/c1-9(2)6-3-4-10(5-6,7(9)11)8(12)13/h6H,3-5H2,1-2H3,(H,12,13)

• InChIKey:
• ORQVWMMEHAPYJK-UHFFFAOYSA-N

• 3,3-Dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid is a useful research compound. Its molecular formula is C10H14O3 and its molecular weight is 182.22 g/mol. The purity is usually 95%.

2-phenyl-1-(1H-pyrrol-2-yl)ethanone

• CAS RN:
• 13169-74-9

• Formula:
• C12H11NO

• InChI:
• InChI=1S/C12H11NO/c14-12(11-7-4-8-13-11)9-10-5-2-1-3-6-10/h1-8,13H,9H2

• InChIKey:
• STFMKWCNBOPACP-UHFFFAOYSA-N

• 2-phenyl-1-(1H-pyrrol-2-yl)ethanone is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.

1-Allyl-3,5-dimethylpyrazole

In Stock

• CAS RN:
• 13369-74-9

• Formula:
• C8H12N2

• InChI:
• InChI=1S/C8H12N2/c1-4-5-10-8(3)6-7(2)9-10/h4,6H,1,5H2,2-3H3

• InChIKey:
• NXAGTQRRYZTDKV-UHFFFAOYSA-N

• 1-Allyl-3,5-dimethylpyrazole is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.

Photothidiazuron

• CAS RN:
• 71769-74-9

• Formula:
• C9H8N4OS

• InChI:
• InChI=1S/C9H8N4OS/c14-9(12-8-6-10-15-13-8)11-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)

• InChIKey:
• PIHNNIBRDHZRCI-UHFFFAOYSA-N

• Photothidiazuron, also known as Photothidiazuron, is a useful research compound. Its molecular formula is C9H8N4OS and its molecular weight is 220.25 g/mol. The purity is usually 95%.

4-(4,5-diphenyl-1H-imidazol-2-yl)aniline

In Stock

• CAS RN:
• 102469-74-9

• Formula:
• C21H17N3

• InChI:
• InChI=1S/C21H17N3/c22-18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,22H2,(H,23,24)

• InChIKey:
• VLRCWMCCIMHGEI-UHFFFAOYSA-N

• 4-(4,5-diphenyl-1H-imidazol-2-yl)aniline is a useful research compound. Its molecular formula is C21H17N3 and its molecular weight is 311.4 g/mol. The purity is usually 95%.

5-((4-Hydroxypiperidin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 851969-74-9

• Formula:
• C20H26N4O5S

• InChI:
• InChI=1S/C20H26N4O5S/c1-11-21-20-24(22-11)19(26)18(30-20)16(23-7-5-13(25)6-8-23)12-9-14(27-2)17(29-4)15(10-12)28-3/h9-10,13,16,25-26H,5-8H2,1-4H3

• InChIKey:
• BBCUGSBOBISPMI-UHFFFAOYSA-N

• 5-((4-Hydroxypiperidin-1-yl)(3,4,5-trimethoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H26N4O5S and its molecular weight is 434.51. The purity is usually 95%.

2-fluoro-4-methoxy-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide

In Stock

• CAS RN:
• 869069-74-9

• Formula:
• C18H18FN3O3S2

• InChI:
• InChI=1S/C18H18FN3O3S2/c1-12-16(26-18(22-12)13-4-3-8-20-11-13)7-9-21-27(23,24)17-6-5-14(25-2)10-15(17)19/h3-6,8,10-11,21H,7,9H2,1-2H3

• InChIKey:
• LGKAVJGBSCFPJU-UHFFFAOYSA-N

• 2-fluoro-4-methoxy-N-[2-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)ethyl]benzenesulfonamide is a useful research compound. Its molecular formula is C18H18FN3O3S2 and its molecular weight is 407.48. The purity is usually 95%.

3-{[(3-Methoxyphenyl)sulfonyl]amino}benzoic acid

Usually In Stock

• CAS RN:
• 885269-74-9

• Formula:
• C14H13NO5S

• InChI:
• InChI=1S/C14H13NO5S/c1-20-12-6-3-7-13(9-12)21(18,19)15-11-5-2-4-10(8-11)14(16)17/h2-9,15H,1H3,(H,16,17)

• InChIKey:
• NETKBKJMCXJOKP-UHFFFAOYSA-N

• 3-{[(3-Methoxyphenyl)sulfonyl]amino}benzoic acid is a useful research compound. Its molecular formula is C14H13NO5S and its molecular weight is 307.32. The purity is usually 95%.

4-bromo-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide

In Stock

• CAS RN:
• 720669-74-9

• Formula:
• C18H17BrFNO3S

• InChI:
• InChI=1S/C18H17BrFNO3S/c19-15-5-3-14(4-6-15)18(22)21(17-9-10-25(23,24)12-17)11-13-1-7-16(20)8-2-13/h1-8,17H,9-12H2

• InChIKey:
• PGCMKYSDQZTHOC-UHFFFAOYSA-N

• 4-bromo-N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)benzamide is a useful research compound. Its molecular formula is C18H17BrFNO3S and its molecular weight is 426.3g/mol. The purity is usually 95%.

2-Cyano-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898769-74-9

• Formula:
• C19H18N2O2

• InChI:
• InChI=1S/C19H18N2O2/c20-13-17-3-1-2-4-18(17)19(22)16-7-5-15(6-8-16)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2

• InChIKey:
• WGZGCIHFMBBQNN-UHFFFAOYSA-N

• 2-Cyano-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

ethyl 1-(1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carbonyl)piperidine-4-carboxylate

In Stock

• CAS RN:
• 1014069-74-9

• Formula:
• C26H27F2N3O4

• InChI:
• InChI=1S/C26H27F2N3O4/c1-2-34-26(33)20-9-11-30(12-10-20)25(32)23-16-31(15-18-5-3-7-21(27)13-18)29-24(23)35-17-19-6-4-8-22(28)14-19/h3-8,13-14,16,20H,2,9-12,15,17H2,1H3

• InChIKey:
• BBXSKVMNVQQURS-UHFFFAOYSA-N

• Ethyl 1-(1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-1H-pyrazole-4-carbonyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C26H27F2N3O4 and its molecular weight is 483.516. The purity is usually 95%.

(E)-Ethyl 3-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate

In Stock

• CAS RN:
• 1132669-74-9

• Formula:
• C17H23BO4

• InChI:
• InChI=1S/C17H23BO4/c1-6-20-15(19)12-11-13-9-7-8-10-14(13)18-21-16(2,3)17(4,5)22-18/h7-12H,6H2,1-5H3/b12-11+

• InChIKey:
• GKWJVFYWVQLYNW-VAWYXSNFSA-N

• (E)-Ethyl 3-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acrylate is a useful research compound. Its molecular formula is C17H23BO4 and its molecular weight is 302.2 g/mol. The purity is usually 95%.

4-(4-Pentylbenzoyl)isoquinoline

In Stock

• CAS RN:
• 1187169-74-9

• Formula:
• C21H21NO

• InChI:
• InChI=1S/C21H21NO/c1-2-3-4-7-16-10-12-17(13-11-16)21(23)20-15-22-14-18-8-5-6-9-19(18)20/h5-6,8-15H,2-4,7H2,1H3

• InChIKey:
• DRYCQYMJLHUTCR-UHFFFAOYSA-N

• 4-(4-Pentylbenzoyl)isoquinoline is a useful research compound. Its molecular formula is C21H21NO and its molecular weight is 303.4 g/mol. The purity is usually 95%.

2-(((6-Methoxypyridin-3-yl)methyl)amino)cyclopentan-1-ol

In Stock

• CAS RN:
• 1310269-74-9

• Formula:
• C12H18N2O2

• InChI:
• InChI=1S/C12H18N2O2/c1-16-12-6-5-9(8-14-12)7-13-10-3-2-4-11(10)15/h5-6,8,10-11,13,15H,2-4,7H2,1H3

• InChIKey:
• DVSAWAQGAUGMMN-UHFFFAOYSA-N

• 2-(((6-Methoxypyridin-3-yl)methyl)amino)cyclopentan-1-ol is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.288. The purity is usually 95%.

2-(4-Chlorophenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

In Stock

• CAS RN:
• 1331269-74-9

• Formula:
• C17H14ClN5O2

• InChI:
• InChI=1S/C17H14ClN5O2/c18-13-4-2-11(3-5-13)8-14(24)23-9-12(10-23)17-21-16(22-25-17)15-19-6-1-7-20-15/h1-7,12H,8-10H2

• InChIKey:
• VYCHHEAPQONJGT-UHFFFAOYSA-N

• 2-(4-Chlorophenyl)-1-(3-(3-(pyrimidin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H14ClN5O2 and its molecular weight is 355.78. The purity is usually 95%.

2-(Difluoromethyl)-4-methoxypyrimidine-5-carboxylic acid

Usually In Stock

• CAS RN:
• 2248269-74-9

• Formula:
• C7H6F2N2O3

• InChI:
• InChI=1S/C7H6F2N2O3/c1-14-6-3(7(12)13)2-10-5(11-6)4(8)9/h2,4H,1H3,(H,12,13)

• InChIKey:
• CKBAGVHIZHVWHL-UHFFFAOYSA-N

• 2-(Difluoromethyl)-4-methoxypyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C7H6F2N2O3 and its molecular weight is 204.133. The purity is usually 95%.

Benzhydryl (6R,7S)-7-benzamido-3-methylidene-8-oxo-5-oxa-1-azabicyclo[4.2.0]octane-2-carboxylate

In Stock

• CAS RN:
• 1187769-74-9

• Formula:
• C28H24N2O5

• InChI:
• InChI=1S/C28H24N2O5/c1-18-17-34-27-22(29-25(31)21-15-9-4-10-16-21)26(32)30(27)23(18)28(33)35-24(19-11-5-2-6-12-19)20-13-7-3-8-14-20/h2-16,22-24,27H,1,17H2,(H,29,31)/t22-,23?,27-/m1/s1

• InChIKey:
• BLYNQWCAFUPIDB-AGAMRWJHSA-N

• Benzhydryl (6R,7S)-7-benzamido-3-methylidene-8-oxo-5-oxa-1-azabicyclo[4.2.0]octane-2-carboxylate is a useful research compound. Its molecular formula is C28H24N2O5 and its molecular weight is 468.5 g/mol. The purity is usually 95%.